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Compound of Interest

Compound Name: (Rac)-Dizocilpine

Cat. No.: B12811853 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and proper storage of Dizocilpine

(MK-801). Adherence to these guidelines is crucial for ensuring the integrity and reliability of

experimental results.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid Dizocilpine maleate?

A1: Solid Dizocilpine maleate is a crystalline solid that should be stored at -20°C.[1] Under

these conditions, it is stable for at least four years.[1] Another source suggests a stability of

three years for the powder form at -20°C.[2][3]

Q2: How should I prepare and store Dizocilpine stock solutions?

A2: Dizocilpine maleate is soluble in organic solvents such as DMSO, ethanol, and

dimethylformamide (DMF).[1] It is sparingly soluble in aqueous buffers.[1] For maximum

solubility in aqueous solutions, it is recommended to first dissolve the compound in DMF and

then dilute with the aqueous buffer of choice.[1]

Prepared stock solutions should be aliquoted into single-use volumes to prevent degradation

from repeated freeze-thaw cycles.[2][3][4] Store these aliquots at -80°C for long-term storage

or at -20°C for shorter periods.[2][3][4]
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Q3: What is the stability of Dizocilpine in solution?

A3: The stability of Dizocilpine in solution depends on the solvent and storage temperature. For

stock solutions, refer to the summary table below for specific stability data. It is not

recommended to store aqueous solutions for more than one day.[1]

Q4: Are there any known incompatibilities for Dizocilpine?

A4: Yes, Dizocilpine is incompatible with strong acids, strong alkalis, and strong oxidizing or

reducing agents.[5] Contact with these substances should be avoided to prevent degradation.

Q5: What are the potential degradation pathways for Dizocilpine?

A5: While specific degradation products under typical storage conditions are not extensively

detailed in the provided literature, the chemical structure of Dizocilpine, which includes a

secondary amine and a benzenoid function, suggests potential for oxidative degradation.[6][7]

Metabolic studies have identified oxidative metabolites, including hydroxylamine and phenolic

derivatives, which indicates that the molecule is susceptible to oxidation.[6][7]
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Issue Possible Cause Recommended Action

Inconsistent or unexpected

experimental results.

Degradation of Dizocilpine due

to improper storage.

Verify that the solid compound

and prepared solutions have

been stored according to the

recommended conditions (see

summary tables). Prepare

fresh solutions from solid stock

if degradation is suspected.

Contamination of stock

solutions.

Use aseptic techniques when

preparing and handling

solutions. Visually inspect

solutions for any signs of

precipitation or microbial

growth.

Repeated freeze-thaw cycles.

Aliquot stock solutions into

single-use volumes to

minimize freeze-thaw cycles.

Precipitation observed in

thawed stock solution.

Exceeded solubility limit or

solvent evaporation.

Gently warm the solution and

vortex to redissolve the

precipitate. Ensure vials are

properly sealed to prevent

solvent evaporation. If

precipitation persists, prepare

a fresh solution.

Low-quality or wet solvent

(e.g., DMSO).

Use high-purity, anhydrous

solvents. Hygroscopic solvents

like DMSO can absorb

moisture, which may reduce

the solubility of the compound.

[2][3][4]

Reduced potency of

Dizocilpine in bioassays.

Long-term storage of diluted

aqueous solutions.

Prepare fresh dilutions in

aqueous buffers for each

experiment. It is not

recommended to store
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aqueous solutions for more

than one day.[1]

Exposure to light or

incompatible materials.

Store solutions in amber vials

or protect from light. Ensure

that storage containers and

experimental apparatus are

free from incompatible

substances like strong acids,

bases, or oxidizing/reducing

agents.[5]

Data Summary Tables
Table 1: Storage Conditions and Stability of Solid Dizocilpine Maleate

Form Storage Temperature Reported Stability

Crystalline Solid -20°C ≥ 4 years[1]

Powder -20°C 3 years[2][3]

Table 2: Storage and Stability of Dizocilpine Stock Solutions

Solvent Storage Temperature Reported Stability

In solvent -80°C 1 year[2][3]

In solvent -20°C 1 month[2][3]

In solvent -80°C 6 months[4]

In solvent -20°C 1 month[4]

In solvent -80°C 2 years[5]

In solvent -20°C 1 year[5]

Aqueous Solution Not specified
Not recommended for more

than one day[1]
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Experimental Protocols
Protocol 1: Preparation of Dizocilpine Stock Solution in DMSO

Materials: Dizocilpine maleate powder, anhydrous DMSO, sterile microcentrifuge tubes,

precision balance.

Procedure:

Equilibrate the Dizocilpine maleate vial to room temperature before opening to prevent

moisture condensation.

Weigh the desired amount of Dizocilpine maleate in a sterile environment.

Add the appropriate volume of anhydrous DMSO to achieve the target concentration (e.g.,

for a 10 mM stock solution, add the corresponding volume of DMSO to the weighed

powder).

Vortex thoroughly until the solid is completely dissolved. Gentle warming or sonication can

be used to aid dissolution if necessary.[4]

Aliquot the stock solution into single-use, light-protected tubes.

Store the aliquots at -80°C for long-term storage or -20°C for short-term use.
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Experimental Workflow: Dizocilpine Solution Preparation and Use
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Caption: Workflow for Dizocilpine solution preparation, storage, and use.
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Factors Affecting Dizocilpine Stability

Influencing Factors

Potential Outcomes of Instability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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